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Compound of Interest

Compound Name: 2-Hydroxypropanimidamide

Cat. No.: B1275135 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis

of 2-hydroxypropanimidamide from lactonitrile (2-hydroxypropanenitrile) utilizing the Pinner

reaction. This method offers a robust pathway to obtaining the target amidine, a valuable

building block in medicinal chemistry and drug development.

Introduction
The Pinner reaction is a classic and versatile method for the conversion of nitriles into various

functional groups, including amidines.[1][2][3] The reaction proceeds in two distinct stages.

First, the nitrile reacts with an alcohol in the presence of a strong acid, typically anhydrous

hydrogen chloride, to form an imino ester hydrochloride, commonly known as a Pinner salt.[4]

[5] In the second stage, this intermediate is treated with ammonia or an amine to yield the

corresponding amidine.[2][6]

2-Hydroxypropanimidamide is a particularly useful synthetic intermediate due to its

bifunctional nature, containing both a hydroxyl group and an amidine moiety. This allows for

diverse subsequent chemical transformations in the synthesis of more complex molecules.[1]

The Pinner reaction provides an efficient route to this compound from readily available

lactonitrile.
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Reaction Mechanism and Workflow
The synthesis of 2-hydroxypropanimidamide via the Pinner reaction follows a well-

established mechanism. The overall workflow involves the formation of the Pinner salt

intermediate followed by ammonolysis.

Step 1: Pinner Salt Formation

Step 2: Amidine Formation

Lactonitrile (2-Hydroxypropanenitrile) Protonated Nitrile

+ HCl

Ethanol

Ethyl 2-hydroxypropanimidoate hydrochloride (Pinner Salt)

Anhydrous HCl

+ Ethanol

2-Hydroxypropanimidamide

+ NH3

Ammonia (NH3) Ammonium Chloride

Click to download full resolution via product page

Caption: General mechanism for the two-step Pinner reaction synthesis of 2-
hydroxypropanimidamide.

A generalized experimental workflow for this synthesis is depicted below. It highlights the key

stages from starting materials to the final purified product.
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Start: Lactonitrile, Anhydrous Ethanol, Anhydrous HCl

Step 1: Formation of Pinner Salt
(Anhydrous conditions, 0-5°C)

Intermediate: Ethyl 2-hydroxypropanimidoate hydrochloride

Step 2: Ammonolysis
(Anhydrous Ethanol, Ammonia gas, 0-5°C)

Reaction Work-up
(Filtration of NH4Cl)

Purification
(Crystallization)

Final Product: 2-Hydroxypropanimidamide

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of 2-hydroxypropanimidamide.

Experimental Protocols
The following protocols are based on general procedures for the Pinner reaction and should be

adapted and optimized for the specific synthesis of 2-hydroxypropanimidamide from

lactonitrile.[6] Caution: This reaction should be carried out in a well-ventilated fume hood, as it
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involves the use of anhydrous HCl gas and ammonia gas. Anhydrous conditions are critical for

the success of the Pinner salt formation.[3][6]

Materials and Reagents
Reagent/Material Grade Supplier Notes

Lactonitrile Reagent Sigma-Aldrich

Anhydrous Ethanol ACS Fisher Scientific Must be anhydrous

Hydrogen Chloride Anhydrous gas Praxair

Ammonia Anhydrous gas Praxair

Diethyl Ether Anhydrous Sigma-Aldrich For washing

Protocol 1: Synthesis of Ethyl 2-hydroxypropanimidoate
hydrochloride (Pinner Salt)

Reaction Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a

magnetic stirrer, a gas inlet tube, a thermometer, and a drying tube (e.g., filled with calcium

chloride).

Charging the Reactor: Under an inert atmosphere (e.g., nitrogen or argon), charge the flask

with a solution of lactonitrile (1.0 eq) in anhydrous ethanol (1.2 eq).

Acidification: Cool the reaction mixture to 0-5 °C using an ice bath. Bubble anhydrous

hydrogen chloride gas through the solution with vigorous stirring. Monitor the reaction

progress by TLC or GC-MS. The reaction is typically complete when the nitrile starting

material is consumed.

Isolation of Pinner Salt: Upon completion, the Pinner salt may precipitate from the solution. If

so, collect the solid by filtration under an inert atmosphere. Wash the precipitate with cold,

anhydrous diethyl ether to remove any unreacted starting materials. Dry the Pinner salt

under vacuum. If no precipitate forms, the solution containing the Pinner salt can be used

directly in the next step.

Protocol 2: Synthesis of 2-hydroxypropanimidamide
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Reaction Setup: The flask containing the Pinner salt (or the solution from the previous step)

is cooled to 0-5 °C in an ice bath.

Ammonolysis: Bubble anhydrous ammonia gas through the stirred suspension or solution of

the Pinner salt. The reaction is exothermic, so maintain the temperature between 0 and 5 °C.

The formation of ammonium chloride as a white precipitate will be observed. Continue the

addition of ammonia until the reaction is complete (monitor by TLC or LC-MS).

Work-up: Once the reaction is complete, filter the mixture to remove the ammonium chloride

precipitate. Wash the precipitate with cold anhydrous ethanol.

Purification: Combine the filtrate and the ethanol washings. The solvent can be removed

under reduced pressure to yield the crude 2-hydroxypropanimidamide. Further purification

can be achieved by recrystallization from an appropriate solvent system (e.g., ethanol/diethyl

ether).

Data Presentation
The following table summarizes typical reaction parameters that can be used as a starting point

for optimization.

Parameter
Step 1: Pinner Salt
Formation

Step 2: Amidine Formation

Reactants
Lactonitrile, Anhydrous

Ethanol, Anhydrous HCl

Ethyl 2-hydroxypropanimidoate

hydrochloride, Anhydrous

Ammonia

Solvent Anhydrous Ethanol Anhydrous Ethanol

Temperature 0 - 5 °C 0 - 5 °C

Reaction Time 4 - 12 hours (typical) 2 - 6 hours (typical)

Typical Yield >90% (for similar amidines)[6] >90% (for similar amidines)[6]

Note: The reaction times and yields are estimates based on general Pinner reaction protocols

and will require optimization for the specific synthesis of 2-hydroxypropanimidamide.
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Troubleshooting and Safety Considerations
Anhydrous Conditions: The presence of water during the Pinner salt formation will lead to the

hydrolysis of the nitrile to the corresponding carboxylic acid or ester.[2] Ensure all glassware

is thoroughly dried and use anhydrous solvents.

Temperature Control: The Pinner salt is thermally unstable and can decompose at higher

temperatures.[2][3] Maintaining a low temperature throughout the reaction is crucial.

Gas Handling: Anhydrous hydrogen chloride and ammonia are corrosive and toxic gases.

Handle them with appropriate safety precautions in a well-ventilated fume hood.

Side Reactions: The hydroxyl group of lactonitrile could potentially undergo side reactions

under the strongly acidic conditions. Protection of the hydroxyl group may be necessary if

significant side product formation is observed.

By following these detailed protocols and considering the key reaction parameters, researchers

can successfully synthesize 2-hydroxypropanimidamide as a valuable intermediate for

further applications in drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Synthesis of 2-Hydroxypropanimidamide via Pinner
Reaction: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1275135#2-hydroxypropanimidamide-synthesis-via-
pinner-reaction]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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